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Compound of Interest

Compound Name: 3-bromo-4-nitro-1H-indazole

Cat. No.: B1268601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for 3-bromo-4-nitro-1H-indazole (CAS No. 74209-17-9). The information herein is intended to

support researchers, scientists, and professionals in the pharmaceutical and drug development

fields in the safe management and use of this compound.

Chemical and Physical Properties
3-bromo-4-nitro-1H-indazole is a pale yellow solid.[1] It is important to be aware of its

physical characteristics to ensure proper handling and storage.
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Property Value Source

CAS Number 74209-17-9 [2][3]

Molecular Formula C₇H₄BrN₃O₂ [2][3]

Molecular Weight 242.03 g/mol [2][3]

Appearance Pale yellow solid [1]

Melting Point 207-210°C

Solubility

Insoluble in water; soluble in

organic solvents such as

ethanol and methanol.

Storage

Inert atmosphere, room

temperature. Keep away from

moisture.[1][2]

Hazard Identification and GHS Classification
Based on available safety data, 3-bromo-4-nitro-1H-indazole is classified as a hazardous

substance.[2] Adherence to GHS guidelines is crucial for safe handling.
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Hazard Class GHS Classification

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Toxicological Information
Detailed toxicological studies, including specific LD50 and LC50 values for 3-bromo-4-nitro-
1H-indazole, are not readily available in the public domain. However, the hazard classifications

indicate that the substance is harmful through ingestion, skin contact, and inhalation.[2][4]

Chronic exposure may pose additional health risks.

First-Aid Measures
In the event of exposure to 3-bromo-4-nitro-1H-indazole, immediate and appropriate first-aid

is critical.
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Exposure Route First-Aid Protocol

Ingestion

If swallowed, rinse mouth. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

Inhalation

If inhaled, remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[5]

Skin Contact

If on skin, wash with plenty of soap and water.[5]

If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.

Firefighting and Accidental Release Measures
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Measure Protocol

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon monoxide, nitrogen oxides, and

hydrogen bromide.

Firefighter Protection
Wear self-contained breathing apparatus and

full protective gear.

Personal Precautions

Wear appropriate personal protective equipment

(PPE), including respiratory protection,

chemical-resistant gloves, safety goggles, and a

lab coat. Ensure adequate ventilation. Avoid

dust formation.

Environmental Precautions Prevent entry into drains, sewers, or waterways.

Containment and Cleanup

For spills, sweep up the solid material, taking

care to minimize dust generation. Place in a

sealed, labeled container for disposal. Clean the

spill area thoroughly with a suitable solvent.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Aspect Procedure

Handling

Use in a well-ventilated area, preferably in a

chemical fume hood.[4] Avoid contact with skin,

eyes, and clothing.[4] Avoid breathing dust.[4]

Wash hands thoroughly after handling.

Storage

Store in a tightly closed container in a dry and

well-ventilated place.[4] Keep away from

moisture.[1] Recommended storage is at room

temperature under an inert atmosphere.[2]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-bromo-4-nitro-1H-indazole:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter is recommended, especially when handling

larger quantities or in situations where dust may

be generated.

Experimental Protocol: Synthesis of 3-bromo-4-
nitro-1H-indazole
The following is a representative experimental protocol for the synthesis of 3-bromo-4-nitro-
1H-indazole, with an emphasis on safe handling practices.[6]

Materials:

4-nitro-1H-indazole

Sodium acetate

Acetic acid

Chloroform

Bromine

Procedure:

Reaction Setup: In a well-ventilated chemical fume hood, equip a flask with a mechanical

stirrer.
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Charge Reactants: Add sodium acetate, 4-nitro-1H-indazole, acetic acid, and chloroform to

the flask.

Addition of Bromine: Slowly add a solution of bromine in acetic acid to the reaction mixture

over several hours. Caution: This reaction is exothermic and should be cooled to maintain a

temperature below 25°C.

Reaction Monitoring: Stir the reaction mixture for a few hours after the addition is complete.

Workup: Concentrate the reaction mixture under reduced pressure. Add water to the

resulting solid.

Isolation: Collect the solid product by filtration, wash thoroughly with water, and dry under

vacuum.

Safety Considerations during Synthesis:

All manipulations should be performed in a certified chemical fume hood.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Ensure that a safety shower and eyewash station are readily accessible.

Bromine is highly corrosive and toxic; handle with extreme care.

Visualizations
Experimental Workflow for Synthesis
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Caption: Synthetic workflow for 3-bromo-4-nitro-1H-indazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1268601?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response Workflow
Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Alert Personnel in the Area

Evacuate Immediate Area if Necessary

Assess Spill Size and Hazards

Don Appropriate PPE

Contain Spill with Absorbent Material

Carefully Sweep or Scoop Up Solid

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Remove and Decontaminate PPE

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1268601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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